497-67-6

5-Methyl-2-(1-methylethenyl)-4-hexenoic acid

• CAS RN:
• 497-67-6

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c1-7(2)5-6-9(8(3)4)10(11)12/h5,9H,3,6H2,1-2,4H3,(H,11,12)

• InChIKey:
• NNVQOMNUZSZZAL-UHFFFAOYSA-N

• 5-Methyl-2-(1-methylethenyl)-4-hexenoic acid is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.

2,2-Dimethyl-4-pentenal

In Stock

• CAS RN:
• 5497-67-6

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-4-5-7(2,3)6-8/h4,6H,1,5H2,2-3H3

• InChIKey:
• DXSDIWHOOOBQTJ-UHFFFAOYSA-N

• 2,2-Dimethyl-4-pentenal is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.17 g/mol. The purity is usually 95%.

(1S)-1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one

In Stock

• CAS RN:
• 89497-67-6

• Formula:
• C14H16ClN3O2

• InChI:
• InChI=1S/C14H16ClN3O2/c1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-9,13H,1-3H3/t13-/m0/s1

• InChIKey:
• WURBVZBTWMNKQT-ZDUSSCGKSA-N

• (S)-triadimefon is a 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one that is the (S)-enantiomer of triadimefon. It is an enantiomer of a (R)-triadimefon.

(1R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid

In Stock

• CAS RN:
• 220497-67-6

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c23-20(24)13-9-10-14(11-13)22-21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,22,25)(H,23,24)/t13-,14+/m1/s1

• InChIKey:
• BHDMUBZVWRSQOT-KGLIPLIRSA-N

• (1R,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

4-Propoxyphenylboronic acid

In Stock

• CAS RN:
• 186497-67-6

• Formula:
• C9H13BO3

• InChI:
• InChI=1S/C9H13BO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6,11-12H,2,7H2,1H3

• InChIKey:
• SOKFEJKZYHYKSY-UHFFFAOYSA-N

• 4-Propoxyphenylboronic acid is a useful research compound. Its molecular formula is C9H13BO3 and its molecular weight is 180.01 g/mol. The purity is usually 95%.

1-(4-Chlorobenzyl)piperidin-4-amine hydrochloride

Usually In Stock

• CAS RN:
• 1158497-67-6

• Formula:
• C12H18Cl2N2

• InChI:
• InChI=1S/C12H17ClN2.ClH/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;/h1-4,12H,5-9,14H2;1H

• InChIKey:
• DTDXRUMMEROPLL-UHFFFAOYSA-N

• 1-(4-Chlorobenzyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N2 and its molecular weight is 261.19 g/mol. The purity is usually 95%.